Cas no 2138118-08-6 (1-bromo-2-(3-cyclopropylpropoxy)cyclohexane)

• Product Name: 1-bromo-2-(3-cyclopropylpropoxy)cyclohexane
• CAS No: 2138118-08-6
• MF: C₁₂H₂₁BrO
• MW: 261.198543310165
• CID: 5866866
• PubChem ID: 165747853
• Update Time: 2025-07-20

1-bromo-2-(3-cyclopropylpropoxy)cyclohexane Chemical and Physical Properties

Names and Identifiers

• 1-bromo-2-(3-cyclopropylpropoxy)cyclohexane
• 2138118-08-6
• EN300-1136540

• Inchi： 1S/C12H21BrO/c13-11-5-1-2-6-12(11)14-9-3-4-10-7-8-10/h10-12H,1-9H2
• InChI Key： UZZFFQBSAYHRPL-UHFFFAOYSA-N
• SMILES： BrC1CCCCC1OCCCC1CC1

Computed Properties

• Exact Mass: 260.07758g/mol
• Monoisotopic Mass: 260.07758g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-bromo-2-(3-cyclopropylpropoxy)cyclohexane

Comprehensive Overview of 1-bromo-2-(3-cyclopropylpropoxy)cyclohexane (CAS No. 2138118-08-6)

The compound 1-bromo-2-(3-cyclopropylpropoxy)cyclohexane (CAS No. 2138118-08-6) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including a cyclopropylpropoxy moiety and a bromocyclohexane backbone, make it a valuable intermediate in synthetic chemistry. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of novel therapeutic agents targeting central nervous system (CNS) disorders and metabolic diseases.

One of the key reasons for the growing interest in 1-bromo-2-(3-cyclopropylpropoxy)cyclohexane is its versatility as a building block. The presence of both a bromo substituent and an ether linkage allows for diverse functionalization, enabling chemists to tailor its properties for specific applications. Recent studies have highlighted its role in the synthesis of bioactive molecules, with particular emphasis on compounds exhibiting anti-inflammatory and antioxidant activities. This aligns with current trends in the pharmaceutical industry, where there is a strong demand for multifunctional scaffolds that can address complex disease mechanisms.

In the context of green chemistry, 1-bromo-2-(3-cyclopropylpropoxy)cyclohexane has also been investigated for its potential in sustainable synthesis. Researchers are exploring eco-friendly catalytic systems to optimize its production, minimizing waste and energy consumption. This focus on sustainability resonates with broader industry shifts toward environmentally benign processes, a topic frequently searched by professionals in the field. Additionally, its stability under various conditions makes it a reliable candidate for large-scale manufacturing, further enhancing its appeal to industrial chemists.

The compound's physicochemical properties, such as solubility and lipophilicity, have been subjects of recent investigations. These characteristics are critical for its application in drug formulation, where bioavailability and targeted delivery are paramount. Computational modeling studies have predicted favorable ADME (Absorption, Distribution, Metabolism, and Excretion) profiles for derivatives of 1-bromo-2-(3-cyclopropylpropoxy)cyclohexane, making it a promising candidate for further preclinical evaluation. Such findings are often highlighted in AI-driven drug discovery platforms, which are increasingly popular among researchers.

Beyond pharmaceuticals, 1-bromo-2-(3-cyclopropylpropoxy)cyclohexane has shown potential in material science. Its incorporation into polymeric matrices has been explored to enhance material properties such as thermal stability and mechanical strength. This interdisciplinary application underscores the compound's adaptability, catering to the rising demand for high-performance materials in sectors like electronics and aerospace. Searches for advanced material intermediates often include such innovative compounds, reflecting their relevance in cutting-edge research.

In summary, 1-bromo-2-(3-cyclopropylpropoxy)cyclohexane (CAS No. 2138118-08-6) represents a multifaceted compound with broad applicability across multiple scientific domains. Its structural uniqueness, combined with its potential in drug development, sustainable chemistry, and material innovation, positions it as a subject of ongoing and future research. As the scientific community continues to uncover its capabilities, this compound is likely to remain a focal point in discussions about next-generation chemical solutions.